Cas no 1172714-62-3 (2-Ethyl-4-phenylpyrimidine-5-carboxylic acid)

• Product Name: 2-Ethyl-4-phenylpyrimidine-5-carboxylic acid
• CAS No: 1172714-62-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1078911
• PubChem ID: 44122333
• Update Time: 2025-04-20

2-Ethyl-4-phenylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-phenylpyrimidine-5-carboxylic acid
• ALBB-019456
• 1172714-62-3
• AKOS000265479
• 5-pyrimidinecarboxylic acid, 2-ethyl-4-phenyl-

• MDL： MFCD14281665
• Inchi： 1S/C13H12N2O2/c1-2-11-14-8-10(13(16)17)12(15-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,16,17)
• InChI Key： RVZONKHMIVJARE-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(CC)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.1Ų